Cas no 1207039-79-9 (1-{[3-methyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-benzofuran-5-yl]sulfonyl}azepane)

• Product Name: 1-{[3-methyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-benzofuran-5-yl]sulfonyl}azepane
• CAS No: 1207039-79-9
• MF: C₂₃H₂₃N₃O₄S
• MW: 437.511424303055
• CID: 5392335
• Update Time: 2025-06-12

1-{[3-methyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-benzofuran-5-yl]sulfonyl}azepane Chemical and Physical Properties

Names and Identifiers

• 5-[5-(azepan-1-ylsulfonyl)-3-methyl-1-benzofuran-2-yl]-3-phenyl-1,2,4-oxadiazole
• 1-{[3-methyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-benzofuran-5-yl]sulfonyl}azepane

• Inchi： 1S/C23H23N3O4S/c1-16-19-15-18(31(27,28)26-13-7-2-3-8-14-26)11-12-20(19)29-21(16)23-24-22(25-30-23)17-9-5-4-6-10-17/h4-6,9-12,15H,2-3,7-8,13-14H2,1H3
• InChI Key： RHMZEQHRPAUVAF-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)C3=CC(S(N4CCCCCC4)(=O)=O)=CC=C3O2)=NC(C2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-{[3-methyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-benzofuran-5-yl]sulfonyl}azepane

Introduction to Compound with CAS No 1207039-79-9 and Product Name: 1-{[3-methyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-benzofuran-5-yl]sulfonyl}azepane

The compound with the CAS number 1207039-79-9 and the product name 1-{[3-methyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-benzofuran-5-yl]sulfonyl}azepane represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines several pharmacophoric elements that make it a promising candidate for further research and development in medicinal chemistry. The compound's unique scaffold, featuring a sulfonylazepane core linked to a benzofuran moiety and an oxadiazole ring, positions it as a versatile tool for exploring novel therapeutic interventions.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways by targeting specific enzymes or receptors. The structure of 1-{[3-methyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-benzofuran-5-yl]sulfonyl}azepane incorporates several features that are known to interact with biological targets. The benzofuran ring is a common pharmacophore found in many bioactive compounds, often contributing to their binding affinity and selectivity. Additionally, the sulfonyl group is frequently used in drug design due to its ability to enhance solubility and metabolic stability. The oxadiazole ring further enriches the molecular profile of this compound by providing additional hydrogen bonding opportunities and influencing its electronic properties.

Recent studies have highlighted the potential of heterocyclic compounds in addressing various therapeutic challenges. For instance, benzofuran derivatives have been explored for their anti-inflammatory, antiviral, and anticancer properties. Similarly, oxadiazole-containing molecules have shown promise in inhibiting enzymes involved in metabolic disorders and cancer progression. The combination of these motifs in 1-{[3-methyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-benzofuran-5-yl]sulfonyl}azepane suggests that it may exhibit multiple biological activities simultaneously. This polypharmacological approach is increasingly recognized as a viable strategy for developing drugs that can tackle complex diseases more effectively.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzofuran scaffold, the introduction of the sulfonyl group at the azepane core, and the incorporation of the 3-methyl substituent on the oxadiazole ring. Each step must be carefully optimized to minimize side reactions and maximize the formation of the desired product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations are likely employed to achieve this complex molecular architecture.

Once synthesized, 1-{[3-methyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-benzofuran-5-y lsulfonyl}azepane undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the compound's structure and purity. Additionally, X-ray crystallography may be employed to determine its three-dimensional structure at an atomic level. This structural information is crucial for understanding how the compound interacts with biological targets at a molecular level.

The biological evaluation of 1-{[3-methyl -2-(3 -phenyl -1 ,2 ,4 -oxadiazol -5 -yl ) - 1 -benzofuran -5 - y l]sulfonyl}azepane involves testing its activity against a range of enzymes and receptors relevant to various diseases. Initial studies may focus on assessing its interaction with enzymes involved in inflammation or cancer progression. For example, researchers might investigate whether this compound can inhibit key enzymes such as cyclooxygenase (COX) or kinases known to play roles in these diseases. Additionally, its binding affinity for specific receptors may be evaluated using techniques such as surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC).

Preclinical studies are essential for determining the safety and efficacy of new compounds before they can be tested in human trials. In these studies, 1-{[3-methyl -2-(3 -phenyl -1 ,2 ,4 -oxadiazol -5 -yl ) - 1 -benzofuran -5 - y l]sulfonyl}azepane would be evaluated for its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profile. Animal models would be used to assess its efficacy in treating specific diseases or conditions. These preclinical studies provide valuable insights into how the compound behaves in vivo and help identify potential side effects or dosing regimens.

The potential applications of 1-{[3-methyl -2-(3 -phenyl -1 ,2 ,4 -oxadiazol -5 -yl ) - 1 -benzofuran -5 - y l]sulfonyl}azepane span across multiple therapeutic areas due to its versatile molecular structure. In oncology research, this compound could be explored as an inhibitor of pathways involved in tumor growth or metastasis. Its ability to modulate enzyme activity might also make it useful in treating metabolic disorders such as diabetes or hyperlipidemia by targeting key enzymes involved in glucose metabolism or lipid biosynthesis.

In addition to its therapeutic potential, 1-{[3-methyl -2-(3 phenyl 1 , 2 ,4 oxadiazol 5 yl ) 1 benzofuran 5 y l ] sulfonyl } azepane could serve as a valuable scaffold for designing novel drug candidates with improved properties such as enhanced bioavailability or reduced toxicity. By modifying specific functional groups within its structure, researchers can fine-tune its pharmacological profile while retaining key bioactive elements that contribute to its efficacy . This flexibility makes it an attractive starting point for drug discovery efforts aimed at addressing unmet medical needs . p > < p > As research continues, more insights will emerge regardingthe full potential of compounds like CAS no1207039799 . Advances in computational chemistry, artificial intelligence-driven drug design,and high-throughput screening technologies will accelerate the discovery process by enabling faster identification of promising candidates . Collaborative efforts between academic institutions,pharmaceutical companies,and regulatory agencies will further facilitate translation from bench research to clinical application . p >